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Introduction

1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with
the chemical formula C14H300.[1] It presents as a white, waxy solid at room temperature.[2]
This long-chain alcohol and its derivatives are utilized in various industrial and research
applications, including as an ingredient in cosmetics for its emollient properties and as an
intermediate in the chemical synthesis of surfactants.[3] Of particular interest to researchers is
its application as a phase change material (PCM) due to its high latent heat storage capacity
and congruent melting and freezing behavior, making it suitable for precise temperature control
in various processes, including those relevant to drug development.[4] This technical guide
provides a comprehensive overview of the thermochemical data of 1-tetradecanol, detailed
experimental protocols for its characterization, and a logical workflow for its analysis.

Thermochemical Data of 1-Tetradecanol

The following tables summarize the key thermochemical properties of 1-tetradecanol,
compiled from various sources. These values are crucial for understanding the energy storage
capacity and thermal behavior of the compound.

Table 1: Enthalpic and Entropic Properties of 1-Tetradecanol
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. Temperature
Property Value Units ) Reference(s)
Standard Molar
Enthalpy of -474.80 + 2.60 kJ/mol 298.15 [5]
Formation (solid)
Standard Molar
Enthalpy of
_ -9126.39 kJ/mol 298.15 [6]
Combustion
(solid)
Enthalpy of
) 49.400 kJ/mol 311 [7]
Fusion
47.29 kJ/mol 308.1 [7]
166.43t0 209.38 J/g - [4]
Enthalpy of
o 93.6 kJ/mol 328 [7]
Vaporization
81.8 kJ/mol 386 [7]
109 kJ/mol 332 [7]
Enthalpy of
T 143.9 kJ/mol 300 [7]
Sublimation
Entropy of
_ 151.04 J/mol-K 311.2 [7]
Fusion

Table 2: Heat Capacity and Phase Transition Data of 1-Tetradecanol
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Temperature
Property Value Units (K)/ Reference(s)
Conditions
Molar Heat
Capacity (solid, 426.5 J/mol-K 298.15 [1]
Co)
C/R =0.159T +
Molar Heat
Capacity (liquid 13.018 J/mol-K 311 to 379 [1]
apacity (liquid, mol- 0
pacty T1d (R=8.31451
Co)
J/mol-K)
Melting Point 38-41 °C - [4]
35-39 °C - [8][9]
Boiling Point 289 °C at 760 mmHg [8][9]
) ) Standard
Density (solid) 0.824 g/cms3 N [4][10]
Conditions

Experimental Protocols

Accurate determination of thermochemical data is paramount for the reliable application of 1-
tetradecanol. The following sections detail the methodologies for key experimental
procedures.

Differential Scanning Calorimetry (DSC) for Phase
Transition Analysis

Differential Scanning Calorimetry is a primary technique used to measure the temperatures and
heat flows associated with phase transitions in a material.

Objective: To determine the melting point, freezing point, and latent heat of fusion of 1-
tetradecanol.

Apparatus: A calibrated Differential Scanning Calorimeter (DSC).
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Sample Preparation:

e Weigh approximately 5-10 mg of 1-tetradecanol into a standard aluminum DSC pan.[1]
o Hermetically seal the pan to prevent any mass loss during the experiment.[1]
Experimental Procedure:

» Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.[1][7]

e Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50
mL/min).[1][5]

» Equilibrate the sample at a temperature well below its expected melting point (e.g., 0°C).[1]

o Ramp the temperature up to a point well above the melting point (e.g., 80°C) at a constant
heating rate (e.g., 5-10°C/min).[9]

» Hold the sample at the high temperature for a few minutes to ensure complete melting.[9]

o Cool the sample back down to the initial temperature at a constant cooling rate (e.g., 5-
10°C/min).[9]

Data Analysis:

e The melting point is determined from the onset or peak of the endothermic peak during the
heating cycle.[9]

e The latent heat of fusion is calculated by integrating the area of the melting peak.[9]

e The solidification temperature and latent heat of solidification are determined from the
exothermic peak during the cooling cycle.[9]

Bomb Calorimetry for Enthalpy of Combustion

Bomb calorimetry is used to determine the heat of combustion of a substance at constant
volume.

Objective: To determine the standard molar enthalpy of combustion of 1-tetradecanol.
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Apparatus: A precise thermal isolation oxygen bomb calorimeter.[6]
Experimental Procedure:

o A precisely weighed sample of 1-tetradecanol is placed in a crucible inside a high-pressure
stainless steel vessel, the "bomb".

e The bomb is sealed and pressurized with excess pure oxygen.

e The bomb is then submerged in a known quantity of water in an insulated container
(calorimeter).

e The initial temperature of the water is recorded.
e The sample is ignited electrically.

e The combustion reaction releases heat, which is absorbed by the bomb and the surrounding
water, causing the temperature to rise.

e The final temperature of the water is recorded after thermal equilibrium is reached.
Data Analysis:

e The heat released by the combustion (q_combustion) is calculated from the temperature
change of the water and the heat capacity of the calorimeter system.[11]

e The molar enthalpy of combustion is then calculated by dividing q_combustion by the
number of moles of the alcohol burned.[11]

Thermal Cycling for Stability Assessment

Thermal cycling is performed to evaluate the long-term reliability and stability of a phase
change material after repeated melting and freezing cycles.

Objective: To assess the change in thermal properties of 1-tetradecanol after a large number
of melting/freezing cycles.
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Apparatus: A thermal cycler or a temperature-controlled bath, and a Differential Scanning
Calorimeter.[1]

Experimental Procedure:
o Asample of 1-tetradecanol is placed in a sealed container.[1]

e The sample is subjected to a predetermined number of thermal cycles (e.g., 100, 500, 1000
cycles).[1]

e Each cycle consists of heating the sample above its melting point and then cooling it below
its freezing point.[1]

 After the cycling test, the thermal properties (melting/freezing temperatures and latent heat
of fusion) are re-measured using DSC, following the protocol described above.[1]

Data Analysis: The results from the DSC analysis of the cycled sample are compared with
those of the uncycled sample to identify any degradation in thermal performance.[1]

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the comprehensive thermochemical
characterization of 1-tetradecanol, particularly for its application as a phase change material.
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Thermochemical Characterization Workflow for 1-Tetradecanol.

This comprehensive approach ensures a thorough understanding of the thermochemical
properties of 1-tetradecanol, enabling its effective and reliable use in research and
development applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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